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Market Data and Forecasts

The table below summarizes the key market figures and growth projections for isononyl alcohol from

various sources. The variances highlight differences in research methodologies and market segment

definitions.

Source/Report
Publisher

Market
Size (Base
Year)

Projected
Market Size

Forecast
Period

CAGR Key Focus/Notes

360iResearch [1] $1.13
billion

(2025)

$1.63 billion
(2032)

2025-2032 5.29% Focus on applications
(lubricants, plasticizers),

impact of US 2025 tariffs

Precision
Business
Insights [2]

$2,554.9

million
(2024)

$4,266.3

million
(2031)

2025-2031 7.6% Segmentation by product

type, material type (DINP,
DINCH), and application

Market.US [3] $1.8 billion
(2024)

$2.7 billion
(2034)

2025-2034 4.4% Segmentation by purity
(e.g., >98%) and

application; notes Asia
Pacific dominance (44.8%)
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Source/Report
Publisher

Market
Size (Base
Year)

Projected
Market Size

Forecast
Period

CAGR Key Focus/Notes

Persistence
Market Research
[4]

$2.2 billion
(2023)

$3.7 billion
(2030)

2023-2030 7.6% Analysis of production
processes (C4 Chemicals

vs. ExxonMobil Process)

Supply Chain Structure and Dynamics

The isononyl alcohol supply chain can be visualized as a flow from raw materials to final end-use industries.

The following diagram maps out the key stages and participants.
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The isononyl alcohol supply chain, from raw materials to end-use industries.
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Upstream: Raw Materials and Production

The supply chain begins with petrochemical feedstocks like butenes or propylene [3] [4]. These are

processed into octenes, which then undergo hydroformylation (the oxo process) to produce isononyl

alcohol [1] [3]. This stage is highly concentrated, with key global players like BASF, ExxonMobil, and

Evonik Oxeno controlling technology and production capacities [4] [5].

Key Vulnerability: This upstream segment is exposed to price volatility of crude oil and
propylene [4] [5] and is susceptible to geopolitical tensions that can disrupt feedstock supply [3].

Midstream: Intermediates and Distribution

Isononyl alcohol itself is primarily a chemical intermediate. The majority of production is consumed in

manufacturing derivatives, most notably plasticizers like Diisononyl Phthalate (DINP) and its non-

phthalate alternative Diisononyl Cyclohexane Dicarboxylate (DINCH) [6] [3]. The distribution of this

material is a global operation, with trade flows connecting production hubs to industrial regions worldwide

[1].

Key Trend: A significant shift is underway from traditional phthalate plasticizers (DINP) towards non-

phthalate options like DINCH, driven by regulatory and consumer demand for safer materials [3] [4].
Key Disruption: Upcoming U.S. tariff measures in 2025 are anticipated to alter import dynamics

and may lead companies to re-evaluate their global sourcing strategies, potentially favoring
nearshoring in North America [1].

Downstream: End-Use Industries and Consumers

The final stage of the chain involves the incorporation of INA-derived products into goods for various

industries [1] [6] [3]:

Construction: Uses flexible PVC in cables, pipes, and flooring.

Automotive: Uses INA in interior components, wire insulation, and lubricants.
Personal Care & Cosmetics: Employs INA as a surfactant or emollient in products like skin and hair

care items.

Demand from these downstream sectors is the main pull-factor driving the entire supply chain.
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Technical and Experimental Focus

While the search results are rich in market data, they lack the detailed experimental protocols you requested.

Here is a synthesis of the technically relevant information available.

Production Process Overview

The predominant production method is the oxo process, specifically the hydroformylation of dioctylene (a

C8 olefin mixture), followed by hydrogenation [1] [3]. Recent innovations focus on catalyst and process

efficiency:

LP OxoSM Technology: Developed by Johnson Matthey and Dow, this process was recognized for

its innovation and licensed for a new facility in China, highlighting industry efforts towards more
efficient production [2] [4].

Bio-based Alternatives: There is growing R&D into bio-based isononyl alcohol, using renewable
feedstocks to reduce reliance on petrochemicals and improve sustainability profiles [1] [5].

Material and Safety Data

For research and handling purposes, key physicochemical and safety properties of isononyl alcohol are

listed below [7]:

CAS Number: 27458-94-2

Molecular Formula: C₉H₂₀O
Appearance: Colorless to white liquid or solid.

Flash Point: 80°C
Major Hazards: Harmful to aquatic life with long-lasting effects. It is classified as an Environmentally
Hazardous Substance (UN3082).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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